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VO-Ohpic trihydrate is a potent and highly selective cell-permeable inhibitor of the tumor
suppressor phosphatase and tensin homolog (PTEN). Its ability to specifically target PTEN's
lipid phosphatase activity makes it an invaluable tool for in vitro studies aimed at understanding
the intricacies of the PISK/Akt/mTOR signaling pathway and its role in various cellular
processes, including cell growth, proliferation, survival, and apoptosis. This document provides
a comprehensive guide to the optimal use of VO-Ohpic trihydrate in in vitro settings,
summarizing key quantitative data, detailing experimental protocols, and visualizing relevant
biological pathways and workflows.

Data Summary: Effective Concentrations and IC50
Values

The efficacy of VO-Ohpic trihydrate as a PTEN inhibitor has been demonstrated across
various in vitro models. The half-maximal inhibitory concentration (IC50) for PTEN is
consistently reported in the low nanomolar range, highlighting its potency. The optimal
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concentration for in vitro studies, however, can vary depending on the cell type, experimental
duration, and the specific endpoint being measured.

Parameter Value AssaylCell Type Reference

Recombinant PTEN
IC50 35nM [1][2]
(PIP3-based assay)

Recombinant PTEN
IC50 46 £ 10 nM [11[3]
(OMFP-based assay)

Kic (competitive ]
o 27 £ 6 nM Recombinant PTEN [11[3]
inhibition constant)

Kiu (uncompetitive ]
o 45 + 11 nM Recombinant PTEN [1][3]
inhibition constant)

Effective
) ) NIH 3T3 and L1
Concentration for Akt Saturation at 75 nM i [4]
) fibroblasts
Phosphorylation
Concentration for Cell Human hepatocellular
Viability/Proliferation 0-5uM carcinoma cell lines [5][6]
Inhibition (Hep3B, PLC/PRF/5)
Concentration for
) 500 nM Hep3B cells [6]
Senescence Induction
Concentration for
Endplate
Chondrocyte 0.1-10 uMm [7]
chondrocytes

Protection

Mechanism of Action: PTEN Inhibition and
Downstream Signaling

VO-Ohpic trihydrate functions as a reversible, non-competitive inhibitor of PTEN.[3][8] By
inhibiting PTEN, it prevents the dephosphorylation of phosphatidylinositol (3,4,5)-trisphosphate
(PIP3) to phosphatidylinositol (4,5)-bisphosphate (PIP2). The resulting accumulation of PIP3 at
the cell membrane leads to the recruitment and activation of downstream effectors, most
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notably the serine/threonine kinase Akt. Activated Akt, in turn, phosphorylates a multitude of
substrates, including mTOR, leading to the promotion of cell survival, growth, and proliferation.

[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/VO-Ohpic-trihydrate.html
https://www.selleckchem.com/products/vo-ohpic.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2957887/
https://www.apexbt.com/vo-ohpic-trihydrate.html
https://www.selleckchem.com/datasheet/vo-ohpic-S817403-DataSheet.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5056616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5056616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10085618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10085618/
https://pubmed.ncbi.nlm.nih.gov/21643420/
https://www.benchchem.com/product/b15606534/docs#optimal-in-vitro-use-of-vo-ohpic-trihydrate-a-guide-for-researchers
https://www.benchchem.com/product/b15606534/docs#optimal-in-vitro-use-of-vo-ohpic-trihydrate-a-guide-for-researchers
https://www.benchchem.com/product/b15606534/docs#optimal-in-vitro-use-of-vo-ohpic-trihydrate-a-guide-for-researchers
https://www.benchchem.com/product/b15606534/docs#optimal-in-vitro-use-of-vo-ohpic-trihydrate-a-guide-for-researchers
https://www.benchchem.com/product/b15606534?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

